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Compound of Interest

Compound Name: Trimethylphenylammonium iodide

Cat. No.: B029342

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This guide provides essential safety and
logistical information for the proper disposal of Trimethylphenylammonium lodide (CAS No.
98-04-4). Adherence to these procedures is critical to maintaining a safe laboratory
environment and complying with regulatory standards.

1. Immediate Safety Precautions and Hazard Identification

Trimethylphenylammonium iodide is a hazardous substance that requires careful handling. It
is classified as an irritant to the skin, eyes, and respiratory tract, and can cause serious eye
damage.[1][2][3] It is also toxic if swallowed or in contact with skin.[4] The compound is
hygroscopic, meaning it absorbs moisture from the air.[1]

Before beginning any disposal procedure, it is crucial to wear appropriate Personal Protective
Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

» Eye Protection: Chemical safety goggles or a face shield.[4]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: A lab coat or other protective clothing to prevent skin contact.
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» Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-
approved respirator.

2. Spill and Waste Collection Procedure
In the event of a spill or when collecting waste for disposal, follow these steps:

o Ensure Adequate Ventilation: Work in a well-ventilated area or a chemical fume hood to
avoid inhalation of dust.[1][5]

o Contain the Spill: If a spill occurs, prevent the powder from spreading.

o Collect the Material: Carefully sweep up the solid material.[1][2] Avoid actions that generate
dust.[1] Use non-sparking tools if there is a risk of ignition.[5]

o Transfer to a Suitable Container: Place the collected waste into a clearly labeled, sealable
container for chemical waste.[1][2][5] Ensure the container is dry and tightly closed.[4][5]

o Decontaminate the Area: Clean the spill area thoroughly with soap and water.

o Dispose of Contaminated Materials: Any materials used for cleanup, such as wipes or
contaminated PPE, should also be placed in the hazardous waste container.

3. Chemical Properties and Hazard Data

The following table summarizes key data for Trimethylphenylammonium lodide.
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Property Value Reference
CAS Number 98-04-4 [1112]
Molecular Formula C9H14IN [3][4]
Molecular Weight 263.12 g/mol [31[4]
White to light yellow powder or
Appearance [1][4]
crystal

Skin Irritant, Serious Eye

Hazards Damage, Respiratory Irritant, [2][3][4]
Toxic
Incompatible Materials Strong oxidizing agents [2]

4. Disposal Workflow

The proper disposal of Trimethylphenylammonium lodide must be carried out in accordance
with institutional guidelines and local, state, and federal regulations. The general workflow is as

follows:
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Caption: Workflow for the safe disposal of Trimethylphenylammonium lodide.

5. Final Disposal Protocol
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The ultimate disposal of Trimethylphenylammonium lodide must be handled by a licensed
and approved waste disposal company.[2][4] Do not attempt to dispose of this chemical down
the drain or in regular trash.[5]

e Labeling: Ensure the waste container is accurately and clearly labeled with the chemical
name and associated hazards.

o Storage: Store the sealed waste container in a designated, secure area for hazardous waste,
away from incompatible materials, until it is collected.[4]

o Documentation: Maintain all necessary records of the waste disposal, including manifests
provided by the disposal service, in accordance with your institution's policies and regulatory
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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